Cas no 1341593-61-0 (Thiolane-3-carbonyl chloride)

• Product Name: Thiolane-3-carbonyl chloride
• CAS No: 1341593-61-0
• MF: C₅H₇ClOS
• MW: 150.626479387283
• MDL: MFCD19667998
• CID: 5611917
• PubChem ID: 20706985
• Update Time: 2025-05-26

Thiolane-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• AKOS013484163
• thiolane-3-carbonyl chloride
• EN300-3466852
• 1341593-61-0
• 3-Thiophenecarbonyl chloride, tetrahydro-
• Thiolane-3-carbonyl chloride

• MDL： MFCD19667998
• Inchi： 1S/C5H7ClOS/c6-5(7)4-1-2-8-3-4/h4H,1-3H2
• InChI Key： KEAKZRVNHAYHHE-UHFFFAOYSA-N
• SMILES： ClC(C1CSCC1)=O

Computed Properties

• Exact Mass: 149.9906137g/mol
• Monoisotopic Mass: 149.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 213.3±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on Thiolane-3-carbonyl chloride

Recent Advances in the Application of Thiolane-3-carbonyl chloride (CAS: 1341593-61-0) in Chemical Biology and Pharmaceutical Research

Thiolane-3-carbonyl chloride (CAS: 1341593-61-0) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by a thiolane ring and a reactive carbonyl chloride group, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of covalent inhibitors and targeted therapeutics.

One of the most notable applications of Thiolane-3-carbonyl chloride is its role in the synthesis of covalent inhibitors that target cysteine residues in proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating irreversible inhibitors for SARS-CoV-2 main protease (Mpro). The researchers utilized Thiolane-3-carbonyl chloride to modify lead compounds, resulting in enhanced binding affinity and antiviral activity. This approach highlights the compound's potential in addressing emerging infectious diseases.

In the field of oncology, Thiolane-3-carbonyl chloride has been employed in the development of targeted cancer therapies. A recent Nature Communications paper (2024) described its use in creating PROTAC (Proteolysis Targeting Chimeras) molecules that selectively degrade oncogenic proteins. The thiolane ring's unique stereochemistry and the carbonyl chloride's reactivity were crucial for achieving optimal protein degradation efficiency, particularly in difficult-to-target transcription factors.

The compound's application extends to chemical biology tools as well. Researchers have developed Thiolane-3-carbonyl chloride-based probes for activity-based protein profiling (ABPP), enabling the study of enzyme function in complex biological systems. A 2024 ACS Chemical Biology report showcased how these probes could map cysteine reactivity across the human proteome, providing valuable insights into redox biology and disease mechanisms.

From a synthetic chemistry perspective, recent advances have improved the accessibility and handling of Thiolane-3-carbonyl chloride. A 2023 Organic Process Research & Development publication detailed a novel, scalable synthesis route that addresses previous challenges with stability and purity. This development is particularly significant for industrial applications where large quantities of the compound are required for drug development programs.

Looking forward, the unique properties of Thiolane-3-carbonyl chloride position it as a valuable tool in emerging areas such as covalent drug discovery and targeted protein degradation. Its combination of reactivity and structural features offers distinct advantages for medicinal chemistry applications. However, researchers note that careful consideration of selectivity remains crucial when designing compounds based on this scaffold, particularly for therapeutic applications where off-target effects must be minimized.